Cas no 10365-23-8 (1,6-Hexanedione,1,6-bis(2,5-dimethoxyphenyl)-)

1,6-Hexanedione,1,6-bis(2,5-dimethoxyphenyl)- structure
10365-23-8 structure
Product Name:1,6-Hexanedione,1,6-bis(2,5-dimethoxyphenyl)-
CAS No:10365-23-8
MF:C22H26O6
MW:386.438247203827
CID:207680
PubChem ID:323116
Update Time:2025-04-19

1,6-Hexanedione,1,6-bis(2,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,6-Hexanedione,1,6-bis(2,5-dimethoxyphenyl)-
    • 1,6-Bis-(2,5-dimethoxy-phenyl)-hexan-1,6-dion
    • 1,6-bis-(2,5-dimethoxy-phenyl)-hexane-1,6-dione
    • AC1L87X1
    • NSC281941
    • SMR001831112
    • DTXSID10314302
    • CHEMBL1875688
    • NSC-281941
    • MLS003115537
    • 10365-23-8
    • Inchi: 1S/C22H26O6/c1-25-15-9-11-21(27-3)17(13-15)19(23)7-5-6-8-20(24)18-14-16(26-2)10-12-22(18)28-4/h9-14H,5-8H2,1-4H3
    • InChI Key: NLTLAMMHZBRPCU-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(C=CC=1OC)OC)CCCCC(C1C=C(C=CC=1OC)OC)=O

Computed Properties

  • Exact Mass: 386.17298
  • Monoisotopic Mass: 386.173
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 11
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • Density: 1.128
  • Boiling Point: 553.9°Cat760mmHg
  • Flash Point: 240.3°C
  • Refractive Index: 1.534
  • PSA: 71.06
  • LogP: 4.34700
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